Cas no 22701-40-2 (5-ethyl-2-methylpyridine-3-carboxylic acid)

5-Ethyl-2-methylpyridine-3-carboxylic acid is a pyridine derivative with a carboxylic acid functional group at the 3-position, along with ethyl and methyl substituents at the 5- and 2-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enable further functionalization, making it valuable for constructing complex heterocyclic frameworks. The presence of both electron-donating alkyl groups and an electron-withdrawing carboxylic acid enhances its reactivity in condensation, amidation, and cyclization reactions. High purity grades are available to meet stringent application requirements in research and industrial processes.

5-ethyl-2-methylpyridine-3-carboxylic acid structure

22701-40-2 structure

Product Name:5-ethyl-2-methylpyridine-3-carboxylic acid

CAS No:22701-40-2

MF:C₉H₁₁NO₂

MW:165.189142465591

CID:1109408

PubChem ID:15077478

Update Time:2025-07-09

5-ethyl-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-ethyl-2-methyl-3-Pyridinecarboxylic acid
- 5-ethyl-2-methylpyridine-3-carboxylic acid
- 22701-40-2
- 5-Ethyl-2-methylnicotinic acid
- MFCD18259664
- AS-5911
- CZBCQYYGNHJFTH-UHFFFAOYSA-N
- SCHEMBL9370371
- 5-Ethyl-2-methyl-nicotinic acid
- CS-0323951
- Inchi： 1S/C9H11NO2/c1-3-7-4-8(9(11)12)6(2)10-5-7/h4-5H,3H2,1-2H3,(H,11,12)
- InChI Key： CZBCQYYGNHJFTH-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NC=C(C=1)CC)=O

Computed Properties

Exact Mass: 165.078978594g/mol
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 50.2Å²

5-ethyl-2-methylpyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E939755-10mg	5-Ethyl-2-methyl-nicotinic acid	22701-40-2		10mg	$ 50.00	2022-06-05
TRC	E939755-50mg	5-Ethyl-2-methyl-nicotinic acid	22701-40-2		50mg	$ 95.00	2022-06-05
TRC	E939755-100mg	5-Ethyl-2-methyl-nicotinic acid	22701-40-2		100mg	$ 135.00	2022-06-05
Apollo Scientific	OR346243-1g	5-Ethyl-2-methyl-nicotinic acid	22701-40-2		1g	£167.00	2025-02-20
Apollo Scientific	OR346243-5g	5-Ethyl-2-methyl-nicotinic acid	22701-40-2		5g	£657.00	2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7879-100MG	5-ethyl-2-methylpyridine-3-carboxylic acid	22701-40-2	95%	100MG	￥ 963.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7879-250MG	5-ethyl-2-methylpyridine-3-carboxylic acid	22701-40-2	95%	250MG	￥ 1,537.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7879-500MG	5-ethyl-2-methylpyridine-3-carboxylic acid	22701-40-2	95%	500MG	￥ 2,560.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7879-1G	5-ethyl-2-methylpyridine-3-carboxylic acid	22701-40-2	95%	1g	￥ 3,841.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7879-5G	5-ethyl-2-methylpyridine-3-carboxylic acid	22701-40-2	95%	5g	￥ 11,523.00	2023-03-31